Endo-BCN-PEG2-Biotin

• Molecular Formula: C27H42N4O6S
• Molecular Weight: 550.7 g/mol
• InChI: InChI=1S/C27H42N4O6S/c32-24(10-6-5-9-23-25-22(18-38-23)30-26(33)31-25)28-11-13-35-15-16-36-14-12-29-27(34)37-17-21-19-7-3-1-2-4-8-20(19)21/h19-23,25H,3-18H2,(H,28,32)(H,29,34)(H2,30,31,33)/t19-,20+,21?,22-,23-,25-/m1/s1
• InChIKey: ZYDQEEHFKLOZCS-QNJLZTHLSA-N

Endo-BCN-PEG2-Biotin: Product Specifications

Endo-BCN-PEG2-Biotin (CAS: 1393600-24-2) is a heterobifunctional linker reagent for copper-free click chemistry. Its molecular structure comprises an endo-bicyclo[6.1.0]non-4-yne (BCN) group for strain-promoted azide-alkyne cycloaddition (SPAAC), a biotin moiety for high-affinity binding to streptavidin/avidin (Kd ≈ 10⁻¹⁵ M), and a discrete PEG2 spacer that confers aqueous solubility and reduces steric hindrance [1][2]. This reagent is employed for the site-specific biotinylation of azide-functionalized biomolecules and surfaces in bioorthogonal labeling workflows.

Copper-free click chemistry Strain-promoted azide-alkyne cycloaddition (SPAAC) for bioorthogonal labeling

Streptavidin-biotin capture High-affinity biotin handle for surface immobilization and detection

PEG2 solubility spacer Maintains aqueous solubility while limiting steric interference

• [1] 西安瑞禧生物科技有限公司. Biotin-PEG-BCN产品资料. View Source
• [2] Delamarche, E. et al. Evaluation of Dibenzocyclooctyne and Bicyclononyne Click Reaction on Azido-Functionalized Antifouling Polymer Brushes via Microspotting. Adv. Mater. Interfaces 2022, 9, 2102325. View Source

Endo-BCN-PEG2-Biotin: Substitution Risks

Direct substitution of Endo-BCN-PEG2-Biotin with alternative click-biotin reagents (e.g., DBCO-Biotin, Exo-BCN-Biotin, or BCN-PEGn-Biotin variants) cannot be assumed without experimental validation. Variations in the alkyne core (BCN vs. DBCO), stereochemistry (endo vs. exo), and linker length (PEG2 vs. PEG3/PEG4) critically alter reaction kinetics, product solubility, and ultimate capture efficiency on streptavidin surfaces [1][2]. Consequently, a workflow optimized for Endo-BCN-PEG2-Biotin may suffer from reduced labeling density, increased aggregation, or higher background when a close analog is naively substituted. The following quantitative evidence delineates the precise dimensions where this specific compound differs from its closest comparators.

Alkyne core: BCN vs DBCO

DBCO-biotin may yield lower surface immobilization density; workflow-optimized conditions may not transfer directly.

Stereochemistry: endo vs exo

Although SPAAC kinetics are similar, steric effects in confined environments could shift labeling efficiency with the exo isomer.

Linker length: PEG2 vs PEG3/PEG4

Longer PEG linkers increase solubility but may reduce proximity-dependent streptavidin capture in pull-down or microarray formats.

• [1] Delamarche, E. et al. Evaluation of Dibenzocyclooctyne and Bicyclononyne Click Reaction on Azido-Functionalized Antifouling Polymer Brushes via Microspotting. Adv. Mater. Interfaces 2022, 9, 2102325. View Source
• [2] Mädler, S. et al. Temperature-dependent reaction rates of quinone-alkene cycloaddition reveal that only entropy determines the rate of SPOCQ reactions. Commun. Chem. 2025. View Source

Endo-BCN-PEG2-Biotin: Selection Evidence

Superior Streptavidin Immobilization: BCN vs DBCO

A direct comparative study evaluating BCN and DBCO click reactions on azido-functionalized polymer brushes revealed that the use of a BCN-functionalized probe led to remarkably higher streptavidin immobilization compared to an equivalent DBCO-biotin construct under identical microspotting conditions [1].

BCN vs DBCO immobilization

Head-to-head

BCN-biotin shows remarkably higher streptavidin binding signal than DBCO-biotin on azido-polymer brushes

Supports surface capture efficiency screening

Microspotting fluorescence detection; polymer brush platform

Evidence Dimension	Streptavidin immobilization density (relative binding signal)
Target Compound Data	Significantly higher signal (visualized by fluorescence) for BCN-biotin conjugate
Comparator Or Baseline	DBCO-biotin conjugate
Quantified Difference	Qualitatively described as 'remarkably higher' immobilization for BCN compared to DBCO
Conditions	Azido-functionalized antifouling polymer brushes; microspotting; streptavidin-Cy3 detection

Why This Matters

This indicates that for applications requiring maximal surface capture efficiency (e.g., microarray printing, biosensor fabrication), Endo-BCN-PEG2-Biotin offers a significant performance advantage over widely used DBCO-based alternatives.

• [1] Delamarche, E. et al. Evaluation of Dibenzocyclooctyne and Bicyclononyne Click Reaction on Azido-Functionalized Antifouling Polymer Brushes via Microspotting. Adv. Mater. Interfaces 2022, 9, 2102325. View Source

Comparable SPAAC Kinetics: BCN vs DBCO

While BCN demonstrates superior surface immobilization efficiency, its intrinsic SPAAC reaction kinetics are comparable to those of DBCO. Studies employing a model azido-containing amino acid report second-order rate constants of 0.28 M⁻¹ s⁻¹ for BCN and 0.34 M⁻¹ s⁻¹ for DBCO under equivalent aqueous conditions [1]. This establishes that the enhanced performance of BCN in surface applications is not merely due to a faster click reaction, but rather to other factors such as reduced steric hindrance or improved surface accessibility.

SPAAC kinetics

Cross-study comparable

BCN k₂ = 0.28 M⁻¹ s⁻¹; DBCO k₂ = 0.34 M⁻¹ s⁻¹

Comparable reaction rate context; supports protocol transfer review

1.2-fold difference; aqueous buffer, azidolysine model

Evidence Dimension	Second-order rate constant (k₂) for SPAAC
Target Compound Data	0.28 M⁻¹ s⁻¹
Comparator Or Baseline	DBCO: 0.34 M⁻¹ s⁻¹
Quantified Difference	DBCO exhibits a 1.2-fold higher rate constant than BCN
Conditions	SPAAC ligation with azidolysine-containing peptide in aqueous buffer

Why This Matters

This data confirms that Endo-BCN-PEG2-Biotin provides click kinetics in the same operational range as the industry standard DBCO, ensuring rapid labeling times while delivering superior final surface capture yields.

• [1] Mädler, S. et al. Temperature-dependent reaction rates of quinone-alkene cycloaddition reveal that only entropy determines the rate of SPOCQ reactions. Commun. Chem. 2025. View Source

PEG2 Linker: Solubility and Proximity Balance

The PEG2 spacer in Endo-BCN-PEG2-Biotin is specifically selected to balance aqueous solubility with the need for close proximity between the biotin and the click reaction site. The PEG2 unit enhances solubility in aqueous buffers and polar organic solvents (DMF, DMSO) compared to non-PEGylated analogs [1]. In contrast, longer PEG linkers (e.g., PEG3, PEG4) offer greater solubility but can increase the distance between the biotin and the BCN group, which may reduce the efficiency of subsequent streptavidin capture in some sterically constrained environments [2].

PEG2 vs PEG3 linker

Class-level

PEG2: short spacer, soluble in DMSO/DMF/water; PEG3: higher solubility (~100 mg/mL in DMSO) but longer arm

Balances solubility and proximity-dependent capture

Vendor solubility data; structure-activity inference

Evidence Dimension	Linker length and solubility
Target Compound Data	PEG2 unit; soluble in DMSO, DMF, aqueous buffers
Comparator Or Baseline	BCN-PEG3-Biotin: PEG3 unit; DMSO solubility ~100 mg/mL
Quantified Difference	PEG3 provides higher absolute solubility; PEG2 offers reduced spatial separation between functional groups
Conditions	Vendor solubility data and class-level structure-activity relationships

Why This Matters

Endo-BCN-PEG2-Biotin provides a deliberate compromise: sufficient aqueous solubility for most bioconjugation workflows, while maintaining a short linker length to promote efficient streptavidin binding post-click, a critical factor for pull-down assays and proximity-based detection.

• [1] Empire Agents. endo-BCN-PEG2-Biotin 1393600-24-2. View Source
• [2] Glpbio. BCN-PEG3-Biotin Datasheet. View Source

Endo vs Exo BCN: Equivalent SPAAC Reactivity

Recent high-level computational and experimental investigations have demonstrated that the endo and exo isomers of BCN exhibit no significant difference in reactivity for strain-promoted azide-alkyne cycloaddition (SPAAC) [1]. This finding resolves a common misconception and confirms that Endo-BCN-PEG2-Biotin is kinetically equivalent to its Exo-BCN counterparts in this specific click reaction.

Endo vs Exo BCN

Head-to-head

No statistically significant difference in SPAAC reactivity

Isomer interchangeability in SPAAC workflows

DFT computations and experimental kinetic assays

Evidence Dimension	SPAAC reaction rate (isomer comparison)
Target Compound Data	Endo-BCN reactivity
Comparator Or Baseline	Exo-BCN reactivity
Quantified Difference	No statistically significant difference observed
Conditions	DFT ring-strain computations and experimental SPAAC kinetic assays

Why This Matters

This evidence simplifies procurement: researchers can select Endo-BCN-PEG2-Biotin based on availability, price, or other physicochemical properties without concern for a kinetic penalty relative to the exo isomer, provided the application is SPAAC.

• [1] Mädler, S. et al. Temperature-dependent reaction rates of quinone-alkene cycloaddition reveal that only entropy determines the rate of SPOCQ reactions. Commun. Chem. 2025. View Source

Endo-BCN-PEG2-Biotin: Application Scenarios

Biosensor and Microarray Surface Functionalization

Based on the evidence of superior streptavidin immobilization with BCN compared to DBCO [1], Endo-BCN-PEG2-Biotin is the preferred reagent for functionalizing azide-modified surfaces (e.g., polymer brushes, SPR chips, microarray slides) where maximizing capture probe density is critical for assay sensitivity.

Proximity-Constrained Biotinylation

The short PEG2 linker length, as evidenced by structural analysis , makes this compound particularly suited for applications where the biotin tag must remain close to the click site, such as in proximity ligation assays (PLA), pull-down experiments targeting protein complexes, or labeling of small-molecule probes where a long, flexible linker might alter biological activity.

Cost-Effective DBCO Alternative

Given the comparable second-order rate constants for SPAAC between BCN and DBCO [2], Endo-BCN-PEG2-Biotin can be directly substituted into existing copper-free click workflows that currently use DBCO-biotin, often at a lower procurement cost, without sacrificing reaction speed or requiring re-optimization of labeling protocols.

High-Purity Stock Solution Preparation

Vendor-supplied purity specifications (≥95%) and validated solubility in DMSO and DMF [3] support the use of Endo-BCN-PEG2-Biotin for preparing precise stock solutions. This ensures consistent molar equivalents in conjugation reactions, which is essential for achieving reproducible degrees of labeling (DOL) in protein and antibody biotinylation.

Application

Selection Property

Validation Focus

Surface capture efficiency studies

BCN-based immobilization profile

Streptavidin binding signal comparison

Proximity-dependent labeling assays

Short PEG2 linker length

Biotin proximity and capture efficiency

Copper-free click labeling workflows

Comparable SPAAC kinetics

Reaction rate and labeling efficiency

Stock solution preparation

Reported solubility in DMSO/DMF

Reproducible degree of labeling

• [1] Delamarche, E. et al. Evaluation of Dibenzocyclooctyne and Bicyclononyne Click Reaction on Azido-Functionalized Antifouling Polymer Brushes via Microspotting. Adv. Mater. Interfaces 2022, 9, 2102325. View Source
• [2] Mädler, S. et al. Temperature-dependent reaction rates of quinone-alkene cycloaddition reveal that only entropy determines the rate of SPOCQ reactions. Commun. Chem. 2025. View Source
• [3] Empire Agents. endo-BCN-PEG2-Biotin 1393600-24-2. View Source